1-(Trimethylsilyl)-3-chloro-4-fluorobenzene

• IUPAC Name: (3-chloro-4-fluorophenyl)-trimethylsilane
• InChI: InChI=1S/C9H12ClFSi/c1-12(2,3)7-4-5-9(11)8(10)6-7/h4-6H,1-3H3
• InChI Key: QBNIJEZDMXZJKZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC(=C(C=C1)F)Cl
• Molecular Formula: C9H12ClFSi
• Molecular Weight: 202.73 g/mol

Description

Trimethylsilyl group is a functional group in organic chemistry. This group consists of three methyl groups bonded to a silicon atom, which is in turn bonded to the rest of a molecule. This structural group is characterized by chemical inertness and a large molecular volume, which makes it useful in a number of applications.

Synthesis Analysis

The synthesis of trimethylsilyl compounds often involves the use of a trimethylsilylating reagent to derivatize rather non-volatile compounds such as certain alcohols, phenols, or carboxylic acids by substituting a trimethylsilyl group for a hydrogen in the hydroxyl groups on the compounds.

Molecular Structure Analysis

The molecular structure of trimethylsilyl compounds is characterized by the presence of a silicon atom bonded to three methyl groups. The silicon atom is also bonded to the rest of the molecule.

Chemical Reactions Analysis

Trimethylsilyl groups on a molecule have a tendency to make it more volatile, often making the compounds more amenable to analysis by gas chromatography or mass spectrometry. When attached to certain functional groups in a reactant molecule, trimethylsilyl groups may also be used as temporary protecting groups during chemical synthesis or some other chemical reactions.

Physical And Chemical Properties Analysis

Trimethylsilyl compounds are characterized by their chemical inertness and large molecular volume. They are often used to increase the volatility of compounds for analysis by gas chromatography or mass spectrometry.

Mechanism of Action

The mechanism of action of trimethylsilyl compounds often involves the use of a base to form the alkoxide anion and remove the HCl produced by the reaction. This reaction occurs through an SN2-like mechanism with the alcohol attacking a trialkyl-substitued silicon.

Safety and Hazards

Trimethylsilyl compounds can be hazardous. They are often highly flammable and can cause skin irritation, serious eye irritation, and respiratory irritation. They should be handled with care, using appropriate safety measures.

Future Directions

The use of trimethylsilyl compounds in the creation of gas separation membranes is a promising area of research. The introduction of ionic liquids into the structure of poly(1-trimethylsilyl-1-propyne) is realized by a two-step process: bromination of the initial polymer with N-bromosuccinimide and subsequent addition of tertiary amine (N-butylimidazole) to it.